Cas no 32261-88-4 (3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 32261-88-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD01722855
• CID: 310652
• PubChem ID: 704671
• Update Time: 2025-04-19

3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,3-(4-ethoxyphenyl)-2-thioxo-
• 3-(p-ethoxyphenyl)-2-thiohydantoin
• 3-(4-ethoxyphenyl)-2-mercapto-3,5-dihydro-4H-imidazol-4-one
• 3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• NCGC00245667-01
• SR-01000504608-1
• EN300-231768
• 3-(4-ethoxyphenyl)-2-thioxoimidazolidin-4-one
• EU-0013545
• 3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone
• 3-(4-ETHOXYPHENYL)-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• HMS2723K16
• 32261-88-4
• CHEMBL1416616
• A913899
• Opera_ID_619
• CS-0116945
• F0921-3048
• 2-24-00-00139 (Beilstein Handbook Reference)
• DTXSID20954071
• SR-01000504608
• AKOS000369747
• Hydantoin, 3-(p-ethoxyphenyl)-2-thio-
• 4-Imidazolidinone, 3-(4-ethoxyphenyl)-2-thioxo-
• SMR000291978
• AKOS000306307
• 3-(4-Ethoxyphenyl)-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• MLS000674933
• BRN 0196494

• MDL： MFCD01722855
• Inchi： 1S/C11H12N2O2S/c1-2-15-9-5-3-8(4-6-9)13-10(14)7-12-11(13)16/h3-6H,2,7H2,1H3,(H,12,16)
• InChI Key： WCPYYANHAHKFBP-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.7

Experimental Properties

• Density: 1.34
• Boiling Point: 364.7°Cat760mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.652
• PSA: 41.57